Mitoquinone mesylate
Mitoquinone mesylate
Mitoquinone is an oxidized form of mitoquinol. It is reduced to mitoquinol in isolated bovine heart mitochondrial membranes using succinate for respiration when used at a concentration of 50 µM. Mitoquinone (0.01-10 µM) increases the rate of hydrogen peroxide formation in isolated bovine aortic endothelial cells (BAECs). It induces cell death in isolated mouse pancreatic acinar cells when used at a concentration of 1 µM. Mitoquinone, in combination with mitoquinol, reduces malondialdehyde (MDA) levels in isolated rat liver mitochondria and decreases caspase activity in Jurkat cells.
Mitoquinone mesylate is a mitochondria-targeted antioxidant designed to accumulate within mitochondria in vivo in order to protect against oxidative damage.
Mitoquinone mesylate is a mitochondria-targeted antioxidant designed to accumulate within mitochondria in vivo in order to protect against oxidative damage.
Brand Name:
Vulcanchem
CAS No.:
845959-50-4
VCID:
VC0006895
InChI:
InChI=1S/C37H44O4P.CH4O3S/c1-29-33(35(39)37(41-3)36(40-2)34(29)38)27-19-8-6-4-5-7-9-20-28-42(30-21-13-10-14-22-30,31-23-15-11-16-24-31)32-25-17-12-18-26-32;1-5(2,3)4/h10-18,21-26H,4-9,19-20,27-28H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1
SMILES:
CC1=C(C(=O)C(=C(C1=O)OC)OC)CCCCCCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CS(=O)(=O)[O-]
Molecular Formula:
C38H47O7PS
Molecular Weight:
678.8 g/mol
Mitoquinone mesylate
CAS No.: 845959-50-4
Cat. No.: VC0006895
Molecular Formula: C38H47O7PS
Molecular Weight: 678.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mitoquinone is an oxidized form of mitoquinol. It is reduced to mitoquinol in isolated bovine heart mitochondrial membranes using succinate for respiration when used at a concentration of 50 µM. Mitoquinone (0.01-10 µM) increases the rate of hydrogen peroxide formation in isolated bovine aortic endothelial cells (BAECs). It induces cell death in isolated mouse pancreatic acinar cells when used at a concentration of 1 µM. Mitoquinone, in combination with mitoquinol, reduces malondialdehyde (MDA) levels in isolated rat liver mitochondria and decreases caspase activity in Jurkat cells. Mitoquinone mesylate is a mitochondria-targeted antioxidant designed to accumulate within mitochondria in vivo in order to protect against oxidative damage. |
|---|---|
| CAS No. | 845959-50-4 |
| Molecular Formula | C38H47O7PS |
| Molecular Weight | 678.8 g/mol |
| IUPAC Name | 10-(4,5-dimethoxy-2-methyl-3,6-dioxocyclohexa-1,4-dien-1-yl)decyl-triphenylphosphanium;methanesulfonate |
| Standard InChI | InChI=1S/C37H44O4P.CH4O3S/c1-29-33(35(39)37(41-3)36(40-2)34(29)38)27-19-8-6-4-5-7-9-20-28-42(30-21-13-10-14-22-30,31-23-15-11-16-24-31)32-25-17-12-18-26-32;1-5(2,3)4/h10-18,21-26H,4-9,19-20,27-28H2,1-3H3;1H3,(H,2,3,4)/q+1;/p-1 |
| Standard InChI Key | GVZFUVXPTPGOQT-UHFFFAOYSA-M |
| SMILES | CC1=C(C(=O)C(=C(C1=O)OC)OC)CCCCCCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CS(=O)(=O)[O-] |
| Canonical SMILES | CC1=C(C(=O)C(=C(C1=O)OC)OC)CCCCCCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.CS(=O)(=O)[O-] |
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